Cas no 1799250-78-4 ((2E)-N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1799250-78-4
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5375079
• Update Time: 2025-10-30

(2E)-N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(2-Benzoxazolyl)-2-pyrrolidinyl]methyl]-3-(2-thienyl)-2-propenamide
• (2E)-N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C19H19N3O2S/c23-18(10-9-15-6-4-12-25-15)20-13-14-5-3-11-22(14)19-21-16-7-1-2-8-17(16)24-19/h1-2,4,6-10,12,14H,3,5,11,13H2,(H,20,23)
• InChI Key： RQOMEBJDOKDUQR-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1C1=NC2=CC=CC=C2O1)(=O)C=CC1SC=CC=1

Experimental Properties

• Density: 1.297±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.43±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on (2E)-N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide

Introduction to Compound with CAS No. 1799250-78-4 and Product Name: (2E)-N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide

The compound with the CAS number 1799250-78-4 and the product name (2E)-N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings, including benzoxazole and pyrrolidine, alongside a thiophene moiety, suggests a high degree of molecular complexity that may contribute to unique pharmacological properties.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity. The structure of (2E)-N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide is particularly noteworthy because it incorporates elements that are known to interact favorably with biological targets. For instance, the benzoxazole ring is a common pharmacophore found in many bioactive molecules, often contributing to their binding affinity and selectivity. Similarly, the pyrrolidine scaffold is frequently employed in drug design due to its ability to mimic natural amino acid structures, thereby facilitating interactions with biological receptors.

The compound's molecular framework also includes a conjugated system formed by the prop-2-enamide and thiophene groups. This conjugation can influence the electronic properties of the molecule, potentially enhancing its ability to interact with biological targets. Additionally, the presence of a double bond in the prop-2-enamide moiety may contribute to the molecule's flexibility and conformational diversity, which are critical factors in determining its pharmacological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. These molecules often exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The benzoxazole and pyrrolidine components of (2E)-N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide are particularly relevant in this context, as they have been shown to modulate various biological pathways.

One of the most exciting aspects of this compound is its potential as a lead molecule for further drug development. The structural features described above suggest that it may possess properties such as high affinity for specific biological targets and low toxicity. These characteristics are essential for any compound intended for therapeutic use. Moreover, the molecule's complexity provides numerous opportunities for chemical modification, allowing researchers to fine-tune its pharmacological properties.

In terms of synthetic chemistry, the preparation of (2E)-N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide presents several challenges due to its intricate structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been particularly useful in assembling the various functional groups present in this compound.

The pharmacological evaluation of this compound is currently underway in several research laboratories. Preliminary studies suggest that it may exhibit significant activity against certain types of cancer cells. This is an encouraging finding given the ongoing need for new anticancer agents. Additionally, the compound has shown promise in preclinical models as a potential treatment for inflammatory diseases.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. However, compounds like (2E)-N-{[1-(1,3-benzoxazol-2-yllpyrrolidin--l)]methyl}-3-(thiophen--l)]prop--l-enamide offer hope that innovative approaches can lead to breakthroughs in medicine. By leveraging the latest advances in synthetic chemistry and pharmacology, researchers are paving the way for new treatments that could improve patient outcomes.

In conclusion, the compound with CAS number 1799250--78--4 and product name (Z)--N-{[l--(l,l--benzoxazol--l)--yIpyrrolidin-l)--yI]methyl}--s-thiophen-l)--prop-l--enamide represents a promising candidate for further pharmaceutical development. Its unique structure and potential biological activities make it an attractive target for research. As more data becomes available on its pharmacological properties and synthetic feasibility, it is likely that this compound will play an important role in future drug discovery efforts.